Cas no 2171803-05-5 (4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid)

• Product name: 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid
• CAS No: 2171803-05-5
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5934630
• PubChem ID: 165510771

4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid
• 4-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)-3-hydroxybutanoic acid
• 2171803-05-5
• EN300-1547283

• Inchi： 1S/C26H30N2O7/c29-17(12-23(30)31)13-27-24(32)26(10-5-11-34-16-26)15-28-25(33)35-14-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22,29H,5,10-16H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： LVZXUIBZOSBAIJ-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NCC(CC(=O)O)O)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Additional information on 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid

Comprehensive Guide to 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid (CAS No. 2171803-05-5)

4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid (CAS No. 2171803-05-5) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound features a unique structure combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a hydroxybutanoic acid moiety, making it valuable for advanced chemical applications. Researchers and industry professionals often seek this compound for its role in solid-phase peptide synthesis (SPPS) and drug development.

The molecular structure of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid includes a tetrahydrofuran (oxane) ring, which enhances its stability and reactivity in synthetic processes. The presence of the Fmoc group allows for selective deprotection, a critical feature in peptide chain assembly. This compound is particularly relevant in the context of bioconjugation and prodrug design, where its functional groups enable precise modifications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid has surged due to advancements in biopharmaceuticals and personalized medicine. The compound’s ability to facilitate controlled peptide elongation makes it indispensable in the synthesis of therapeutic peptides and protein mimetics. Researchers frequently inquire about its solubility, stability, and compatibility with automated synthesizers, reflecting its practical importance.

From a market perspective, CAS No. 2171803-05-5 is supplied by leading chemical manufacturers specializing in high-purity reagents for life sciences. Its applications extend to cancer research, neurodegenerative disease studies, and vaccine development, aligning with global healthcare trends. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, ensuring compliance with industry standards.

For laboratories working on peptide-based therapeutics, understanding the handling and storage of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid is crucial. The compound should be stored under inert conditions to prevent degradation, and its reactivity profile must be carefully considered during synthesis. These practical insights are often sought after in academic forums and technical databases, highlighting the compound’s niche yet significant role.

In summary, 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-3-hydroxybutanoic acid (CAS No. 2171803-05-5) represents a critical tool in modern chemical and biomedical research. Its structural complexity and functional versatility make it a subject of ongoing study, particularly in the context of drug discovery and biomaterial engineering. As the scientific community continues to explore innovative applications, this compound is poised to remain a key player in advancing molecular science.